Cas no 80234-65-7 (8(S),15(S)-DiHETE (Z, E, Z, E))

• Product Name: 8(S),15(S)-DiHETE (Z, E, Z, E)
• CAS No: 80234-65-7
• MF: C₂₀H₃₂O₄
• MW: 336.465686798096
• CID: 985280
• PubChem ID: 5283183
• Update Time: 2025-08-03

8(S),15(S)-DiHETE (Z, E, Z, E) Chemical and Physical Properties

Names and Identifiers

• (8s,15s)-dihete
• 8(S),15(S)-DiHETE
• 8S,15S-DiHETE
• (5Z,8S,9E,11Z,13E,15S)-8,15-Dihydroxy-5,9,11,13-eicosatetraenoic acid (ACI)
• 5,9,11,13-Eicosatetraenoic acid, 8,15-dihydroxy-, [S-[R*,R*-(E,E,Z,Z)]]- (ZCI)
• 8,15-DiHETE
• 8(S),15(S)-dihydroxy-5(Z),9(E),11(Z),13(E)-eicosatetraenoic acid
• (8S,15S)-Dihydroxy-(5Z,9E,11Z,13E)-eicosatetraenoic acid
• AKOS040755651
• 80234-65-7
• SCHEMBL8263231
• 8(S),15(S)-DiHETE (Z, E, Z, E)
• (8S,15S)-Dihydroxy-(5Z,9E,11Z,13E)-eicosatetraenoic acid, >=98%, ~75 mug/mL in ethanol
• Q63398052
• SR-01000946936
• CHEMBL3183681
• (5Z,8S,9E,11Z,13E,15S)-8,15-dihydroxyicosa-5,9,11,13-tetraenoic acid
• SR-01000946936-1
• 8S,15S-dihydroxy-5Z,9E,11Z,13E-eicosatetraenoic acid
• (8S,15S)-dihydroxy-(5Z,9E,11Z,13E)-icosatetraenoic acid
• (5Z,8S,9E,11Z,13E,15S)-8,15-dihydroxyicosatetraenoic acid
• CHEBI:136485
• LMFA03060050
• BML1-D02
• (5Z,8S,9E,11Z,13E,15S)-8,15-dihydroxyeicosatetraenoic acid
• NCGC00161259-01
• PD020967

• Inchi： 1S/C20H32O4/c1-2-3-8-13-18(21)14-9-4-5-10-15-19(22)16-11-6-7-12-17-20(23)24/h4-6,9-11,14-15,18-19,21-22H,2-3,7-8,12-13,16-17H2,1H3,(H,23,24)/b5-4-,11-6-,14-9+,15-10+/t18-,19+/m0/s1
• InChI Key： NNPWRKSGORGTIM-HCCKYKKOSA-N
• SMILES： C(=C/C=C\C=C\[C@@H](O)CCCCC)\[C@@H](O)C/C=C\CCCC(=O)O

Computed Properties

• Exact Mass: 336.23000
• Monoisotopic Mass: 336.23005950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 14
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.76000
• LogP: 4.15830

8(S),15(S)-DiHETE (Z, E, Z, E) Security Information

• Hazardous Material transportation number：UN 1170 3/PG 2
• WGK Germany：1
• Hazard Category Code： 11-36/37/38
• Safety Instruction： S16; S26; S36
• Hazardous Material Identification：
• Risk Phrases：R11; R36/37/38

Additional information on 8(S),15(S)-DiHETE (Z, E, Z, E)

Introduction to 8(S),15(S)-DiHETE (Z, E, Z, E) (CAS No. 80234-65-7)

8(S),15(S)-DiHETE (Z, E, Z, E), with the Chemical Abstracts Service (CAS) number 80234-65-7, is a specialized bioactive lipid mediator derived from the metabolism of arachidonic acid. This compound belongs to the family of hydroxyeicosatetraenoic acids (HETEs) and is specifically known for its role in various physiological and pathological processes. The unique structural configuration of 8(S),15(S)-DiHETE (Z, E, Z, E) makes it a valuable target in the study of inflammation, pain, and other disease states.

The chemical structure of 8(S),15(S)-DiHETE (Z, E, Z, E) consists of a 20-carbon chain with four double bonds in the Z, E, Z, E configuration and hydroxyl groups at the 8th and 15th positions. This specific arrangement confers unique properties that distinguish it from other HETEs and eicosanoids. The compound is synthesized through the action of lipoxygenases and cyclooxygenases on arachidonic acid, a process that is tightly regulated in cells.

In recent years, significant advancements have been made in understanding the biological functions of 8(S),15(S)-DiHETE (Z, E, Z, E). Research has shown that this compound plays a crucial role in modulating inflammatory responses. For instance, studies have demonstrated that 8(S),15(S)-DiHETE (Z, E, Z, E) can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This anti-inflammatory effect is particularly relevant in conditions such as arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 8(S),15(S)-DiHETE (Z, E, Z, E) has also been implicated in pain modulation. Preclinical studies have shown that this compound can reduce nociceptive responses by interacting with specific receptors on sensory neurons. This finding opens up potential therapeutic avenues for managing chronic pain conditions.

The potential therapeutic applications of 8(S),15(S)-DiHETE (Z, E, Z, E) are not limited to inflammation and pain. Emerging research suggests that this compound may have protective effects against cardiovascular diseases. Studies have indicated that 8(S),15(S)-DiHETE (Z, E, Z, E) can improve endothelial function and reduce oxidative stress in vascular tissues. These findings highlight the multifaceted nature of this bioactive lipid mediator.

In the context of cancer research, 8(S),15(S)-DiHETE (Z, E, Z, E) has shown promise as a potential anti-cancer agent. Preclinical models have demonstrated that this compound can inhibit tumor growth and metastasis by modulating signaling pathways involved in cell proliferation and apoptosis. While further research is needed to fully elucidate these mechanisms, the initial results are encouraging.

The study of 8(S),15(S)-DiHETE (Z, E, Z, E) has also benefited from advances in analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. These tools have enabled researchers to accurately quantify and characterize this compound in biological samples. This has facilitated a deeper understanding of its biosynthesis and metabolism in vivo.

In conclusion, 8(S),15(S)-DiHETE (Z, E, Z, E) (CAS No. 80234-65-7) is a bioactive lipid mediator with a wide range of biological activities. Its anti-inflammatory properties make it a promising target for the development of new therapeutic agents for inflammatory diseases. Additionally, its roles in pain modulation and potential anti-cancer effects further underscore its importance in biomedical research. As research continues to advance our understanding of this compound's mechanisms of action and therapeutic potential, it is likely to play an increasingly significant role in the treatment of various diseases.